4-(4-Chlorophenyl)-6-(difluoromethyl)-2-hydrazinylpyrimidine

• IUPAC Name: [4-(4-chlorophenyl)-6-(difluoromethyl)pyrimidin-2-yl]hydrazine
• InChI: InChI=1S/C11H9ClF2N4/c12-7-3-1-6(2-4-7)8-5-9(10(13)14)17-11(16-8)18-15/h1-5,10H,15H2,(H,16,17,18)
• InChI Key: DMKSNPDGGJFVQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NC(=N2)NN)C(F)F)Cl
• Molecular Formula: C11H9ClF2N4
• Molecular Weight: 270.66 g/mol

Description

4-(4-Chlorophenyl)-6-(difluoromethyl)-2-hydrazinylpyrimidine is a chemical compound that is widely used in scientific research. It is a pyrimidine derivative that has shown promising results in various studies related to cancer, inflammation, and other diseases.

Scientific Research Applications

Antimicrobial and Antitumor Properties 4-(4-Chlorophenyl)-6-(difluoromethyl)-2-hydrazinylpyrimidine has shown promising results in antimicrobial and antitumor applications. For instance, it has been utilized in the synthesis of pyrimido[1,2-a]pyrimidine derivatives, exhibiting notable antimicrobial activity against various strains of Gram-positive and Gram-negative bacteria. In addition, derivatives of this compound have demonstrated antiproliferative activity against several cancer cell lines, including lung, colon, and breast cancer cells, suggesting potential as a therapeutic agent in oncology (Abdelghani et al., 2017), (Awadallah et al., 2013).

Molecular Structure Analysis The compound's derivatives have been subjects of molecular structure analysis, such as the study involving DFT and single-crystal investigation of a novel co-crystal salt. This research highlighted the compound's stability, supported by strong intracomplex hydrogen bonding and favorable global reactivity parameters (Ashfaq et al., 2020).

Antiviral, Antituberculostic, and Antibacterial Activities Further research has demonstrated the compound's versatility, with synthesized variants showing activities against viral, tuberculostic, and bacterial pathogens. These findings are pivotal, indicating the compound's potential in developing novel therapeutics for various infectious diseases (Siddiqui et al., 2007).

Computational Studies and Inhibitor Analysis Computational studies and molecular docking have been conducted on variants of this compound to understand their inhibitory capacity against vital enzymes and proteins. For instance, its application in analyzing the inhibitor capacity of the main protease of SARS-CoV2 highlights its relevance in studying and combating contemporary health challenges (Topal et al., 2021).

Safety and Hazards

• Legal Disclaimer : Sigma-Aldrich sells this product “as-is” and provides no warranties regarding its fitness for a particular purpose or infringement of intellectual property rights.